Cas no 1344006-34-3 ((1-cyclohexylethyl)(1-methoxybutan-2-yl)amine)

• Product Name: (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine
• CAS No: 1344006-34-3
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5149576
• PubChem ID: 64397469
• Update Time: 2025-05-23

(1-cyclohexylethyl)(1-methoxybutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, N-[1-(methoxymethyl)propyl]-α-methyl-
• (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine

• Inchi： 1S/C13H27NO/c1-4-13(10-15-3)14-11(2)12-8-6-5-7-9-12/h11-14H,4-10H2,1-3H3
• InChI Key： BOIHZOOPSADPLT-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C)NC(CC)COC

Additional information on (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine

Introduction to (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine (CAS No. 1344006-34-3)

(1-cyclohexylethyl)(1-methoxybutan-2-yl)amine, with the CAS number 1344006-34-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a cyclohexyl group and a methoxy-substituted butyl group, connected through an amine linkage. The intricate structure of this compound offers a range of functional groups that can be exploited for diverse chemical reactions and biological activities.

The synthesis of (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine typically involves multi-step processes, including the formation of the cyclohexyl and methoxybutyl moieties, followed by their coupling via an amine linkage. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, transition metal-catalyzed coupling reactions have been successfully employed to achieve high yields and selectivities, making the synthesis more accessible for industrial applications.

In the realm of pharmaceutical research, (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine has shown promise as a lead compound for the development of novel drugs. Its amine functionality can serve as a binding site for various biological targets, such as receptors and enzymes. Studies have indicated that this compound exhibits moderate to high affinity for certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. Additionally, the cyclohexyl and methoxybutyl groups contribute to the lipophilicity and solubility properties of the molecule, which are crucial for optimizing its pharmacokinetic profile.

One of the notable applications of (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine is in the field of drug delivery systems. The compound's ability to form stable complexes with other molecules makes it a valuable component in the design of prodrugs and targeted drug delivery vehicles. For example, researchers have explored its use in nanoparticle formulations to enhance the bioavailability and therapeutic efficacy of poorly soluble drugs. These formulations have shown improved pharmacological outcomes in preclinical studies, highlighting the potential of (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine in advancing drug delivery technologies.

Beyond pharmaceuticals, (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine has found applications in materials science. Its unique molecular architecture makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have been utilized in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing. The tunable properties of MOFs derived from (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine offer exciting opportunities for developing advanced materials with tailored functionalities.

In addition to its practical applications, (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine serves as a valuable tool for fundamental research in organic chemistry. Its complex structure provides a platform for investigating various chemical reactions and mechanisms. For instance, studies have focused on understanding the reactivity of the amine group under different conditions and exploring its role in catalytic processes. These investigations not only advance our understanding of organic chemistry but also inform the development of new synthetic strategies and methodologies.

The environmental impact of chemicals is an important consideration in their development and use. Research on (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine has shown that it exhibits low toxicity and environmental persistence when used under controlled conditions. However, ongoing studies are being conducted to ensure its safe handling and disposal practices, particularly in industrial settings where large-scale production may be required.

In conclusion, (1-cyclohexylethyl)(1-methoxybutan-2-yl)amine (CAS No. 1344006-34-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and fundamental research. Its unique chemical structure and functional groups make it an attractive candidate for further exploration and development. As research continues to uncover new properties and uses for this compound, it is poised to play a significant role in advancing various scientific fields.